2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene-2-carboxylic acid
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Description
“2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene-2-carboxylic acid” is a chemical compound with the CAS Number: 1092445-62-9 . It has a molecular weight of 349.43 . The compound is characterized by a melting point of 208-209 .
Molecular Structure Analysis
The InChI code for the compound is1S/C22H23NO3/c1-14(2)11-19-15(3)7-6-10-18(19)20(24)23-22(21(25)26)12-16-8-4-5-9-17(16)13-22/h4-11H,12-13H2,1-3H3,(H,23,24)(H,25,26)
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule. Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the available resources. It’s likely that it participates in various organic reactions due to the presence of multiple functional groups .Physical and Chemical Properties Analysis
This compound has a molecular weight of 349.43 and a melting point of 208-209 . Other physical and chemical properties such as solubility, density, and boiling point are not specified in the available resources.Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene-2-carboxylic acid' involves the synthesis of the starting material, 2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene-2-carboxylic acid, followed by the carboxylation of the indene ring.", "Starting Materials": [ "3-methyl-2-butanone", "3-methylbenzaldehyde", "2-nitrobenzaldehyde", "2-methylprop-1-en-1-ol", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "ethanol", "diethyl ether", "chloroform", "acetic anhydride", "acetic acid", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Condensation of 3-methyl-2-butanone and 3-methylbenzaldehyde in the presence of sodium hydroxide to form 3-methyl-2-(2-methylprop-1-en-1-yl)benzaldehyde", "2. Reduction of 2-nitrobenzaldehyde to 2-amino-2-nitrobenzaldehyde using sodium borohydride", "3. Condensation of 3-methyl-2-(2-methylprop-1-en-1-yl)benzaldehyde and 2-amino-2-nitrobenzaldehyde in the presence of acetic anhydride and sulfuric acid to form 2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene", "4. Carboxylation of the indene ring using chloroform and sodium hydroxide to form 2-[3-methyl-2-(2-methylprop-1-en-1-yl)benzamido]-2,3-dihydro-1H-indene-2-carboxylic acid", "5. Purification of the final product using recrystallization with ethanol and diethyl ether" ] } | |
CAS No. |
1092445-62-9 |
Molecular Formula |
C22H23NO3 |
Molecular Weight |
349.4 |
Purity |
95 |
Origin of Product |
United States |
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